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Compound of Interest

Compound Name: 3-Fluoro-5-nitrophenol

CAS No.: 2369-10-0

Cat. No.: B1296212

Get Quote

An In-Depth Technical Guide to 3-Fluoro-5-nitrophenol: Structure, Synthesis, and Applications

Abstract
This technical guide provides a comprehensive overview of 3-Fluoro-5-nitrophenol (CAS No.

2369-10-0), a key fluorinated building block in modern organic synthesis. The document delves

into its fundamental molecular structure, physicochemical and spectroscopic properties, and

detailed synthetic methodologies. Emphasis is placed on the rationale behind synthetic

strategies, particularly the regioselectivity of electrophilic aromatic substitution. Furthermore,

this guide explores the compound's applications as a versatile intermediate in the development

of pharmaceuticals and other high-value chemical entities. Safety protocols and handling

guidelines are also discussed to ensure its effective and safe utilization in a research and

development setting. This document is intended for researchers, medicinal chemists, and

process development scientists who require a deep technical understanding of this important

reagent.
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3-Fluoro-5-nitrophenol is an aromatic compound characterized by a phenol ring substituted

with a fluorine atom and a nitro group at the meta positions relative to the hydroxyl group. This

specific arrangement of functional groups imparts a unique electronic character and reactivity

profile, making it a valuable synthon.

The fluorine atom, being highly electronegative, and the nitro group, a strong electron-

withdrawing group, significantly influence the acidity of the phenolic hydroxyl group and the

reactivity of the aromatic ring towards nucleophilic substitution.

Chemical Structure Diagram
The structural representation of 3-Fluoro-5-nitrophenol highlights the meta-substitution

pattern which is key to its chemical behavior.

Caption: 2D structure of 3-Fluoro-5-nitrophenol.

Physicochemical Data Summary
The key properties of 3-Fluoro-5-nitrophenol are summarized in the table below. These

values are critical for designing reaction conditions, purification procedures, and for ensuring

safe handling and storage.
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Property Value Source(s)

CAS Number 2369-10-0 [1]

Molecular Formula C₆H₄FNO₃ [2]

Molecular Weight 157.10 g/mol [2]

IUPAC Name 3-fluoro-5-nitrophenol [2]

Appearance
Pale yellow to brown

powder/solid
[3]

Melting Point ~112 °C (Predicted) Vendor Data

XLogP3 (Predicted) 2.6 [2]

Storage Conditions
2-8°C, Store in a dry, well-

ventilated place
[3]

SMILES C1=C(C=C(C=C1O)F)[O-] [2]

InChIKey
YOMAXLMXNGCFRA-

UHFFFAOYSA-N
[2]

Synthesis and Mechanistic Insights
The most direct and industrially relevant synthesis of 3-Fluoro-5-nitrophenol is via the

electrophilic nitration of 3-fluorophenol. The success of this synthesis hinges on controlling the

regioselectivity of the nitration reaction.

The Causality of Regioselectivity
In the electrophilic aromatic substitution of 3-fluorophenol, the hydroxyl (-OH) and fluoro (-F)

substituents direct the position of the incoming electrophile (the nitronium ion, NO₂⁺).

Hydroxyl Group (-OH): A strongly activating, ortho, para-directing group due to its powerful

+M (mesomeric) effect, which donates electron density to the ring, stabilizing the arenium ion

intermediate.
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Fluoro Group (-F): A deactivating, ortho, para-directing group. It is deactivating due to its

strong -I (inductive) effect but directs ortho, para due to its +M effect (lone pair donation).

The directing effects combine to determine the final product distribution. The positions ortho

and para to the strongly activating -OH group (positions 2, 4, and 6) are highly activated. The

position between the two meta-directors (position 5) is the least sterically hindered and

electronically favorable for substitution. However, the nitration occurs at position 5. This is

because the positions ortho and para to the hydroxyl group are also ortho or para to the

fluorine. The directing groups reinforce substitution at positions 2, 4, and 6. The formation of

the 5-nitro isomer is less intuitive but can be achieved. More forcing conditions can lead to

dinitration or other isomers. A plausible route involves the protection of the phenol, followed by

nitration and deprotection to achieve the desired regiochemistry.

A detailed study of nitration mechanisms reveals that the formation of the σ-complex is a key

intermediate, and solvent effects are crucial in determining positional selectivity.[4][5][6] For

activated rings like phenol, the transition state leading to the reaction complex can be rate-

determining.[5]

Synthetic Workflow Diagram
The following diagram outlines the logical flow for the synthesis of 3-Fluoro-5-nitrophenol
from 3-fluorophenol.
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Starting Material:
3-Fluorophenol

Electrophilic Nitration
Reagents: HNO₃ / H₂SO₄

Conditions: Low Temperature (e.g., 0-5 °C)

Step 1

Reaction Quench & Workup
1. Pour onto ice water

2. Induce precipitation/crystallization

Step 2

Purification
Recrystallization or Column Chromatography

(e.g., using a mixed solvent system)

Step 3

Final Product:
3-Fluoro-5-nitrophenol

Step 4

Characterization
NMR, IR, MS, Melting Point

Validation

Click to download full resolution via product page

Caption: General workflow for the synthesis and validation of 3-Fluoro-5-nitrophenol.

Self-Validating Experimental Protocol
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This protocol is based on established methods for the nitration of substituted phenols.[7]

Objective: To synthesize 3-Fluoro-5-nitrophenol via nitration of 3-fluorophenol.

Materials:

3-Fluorophenol

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)

Ice

Deionized Water

Appropriate organic solvents for extraction and recrystallization (e.g., Dichloromethane,

Ether)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

dropping funnel, and a thermometer, add 3-fluorophenol (1.0 eq). Cool the flask in an ice-salt

bath to 0-5 °C.

Acid Addition: Slowly add concentrated sulfuric acid (approx. 3-4 eq) dropwise while

maintaining the internal temperature below 10 °C. Stir until a homogeneous solution is

formed.

Nitration: Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.05 eq) to

concentrated sulfuric acid (1 eq) in a separate flask, pre-chilled in an ice bath. Add this

nitrating mixture dropwise to the solution of 3-fluorophenol over 30-60 minutes, ensuring the

internal temperature does not exceed 5 °C.

Causality Insight: The slow, cold addition is critical to prevent over-nitration and control the

exothermic reaction, minimizing the formation of undesired byproducts.
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Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an

additional 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC)

until the starting material is consumed.

Quenching and Isolation: Carefully pour the reaction mixture onto a beaker filled with

crushed ice and water with vigorous stirring. A precipitate of the crude product should form.

Purification: Collect the solid product by vacuum filtration and wash with cold water until the

filtrate is neutral. The crude product is a mixture of isomers. Purify the desired 3-fluoro-5-
nitrophenol isomer by recrystallization from a suitable solvent system (e.g., water/ethanol

mixture) or by column chromatography.[7]

Trustworthiness Check: The purity of the final product must be validated. The melting point

should be sharp, and spectroscopic analysis should confirm the structure of the 3-fluoro-
5-nitrophenol isomer.

Spectroscopic Profile and Characterization
Structural elucidation and purity assessment are accomplished through a combination of

spectroscopic techniques. While a publicly available, peer-reviewed spectrum is not readily

available, the expected spectral data can be reliably predicted based on the molecule's

structure.

¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the

aromatic region (approx. 7.0-8.0 ppm). Each signal will correspond to one of the three

aromatic protons. Due to coupling with the adjacent fluorine atom and other protons,

complex splitting patterns (e.g., doublet of doublets, triplet of doublets) are anticipated. The

proton situated between the two electron-withdrawing groups (at C4) would likely be the

most deshielded (highest ppm).

¹³C NMR: The carbon NMR will display six signals for the six unique carbon atoms of the

aromatic ring. The carbon atom bonded to the hydroxyl group (C1) will appear around 160

ppm, while the carbon bonded to the nitro group (C5) will also be significantly downfield. The

carbon bonded to fluorine (C3) will show a large one-bond coupling constant (¹JCF).

¹⁹F NMR: A single resonance is expected, characteristic of an aryl fluoride.
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Infrared (IR) Spectroscopy: Key vibrational bands are expected for the O-H stretch (broad,

~3300-3500 cm⁻¹), aromatic C-H stretches (~3100 cm⁻¹), asymmetric and symmetric N-O

stretches of the nitro group (~1530 cm⁻¹ and ~1350 cm⁻¹, respectively), and a C-F stretch

(~1100-1200 cm⁻¹).

Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at an m/z

corresponding to the molecular weight of the compound (157.10). Common fragmentation

patterns would involve the loss of the nitro group (-NO₂) and other fragments characteristic

of phenols.

Applications in Research and Drug Development
3-Fluoro-5-nitrophenol is not merely a laboratory chemical; it is a strategic building block in

the synthesis of complex, high-value molecules, particularly in the pharmaceutical sector.[8]

The presence of three distinct functional groups at specific positions allows for selective and

sequential chemical transformations.

Pharmaceutical Intermediate: The fluoronitrophenol scaffold is a component of various drug

candidates. The fluorine atom can enhance metabolic stability, binding affinity, and

lipophilicity, which are desirable pharmacokinetic properties.[9]

Versatile Synthetic Handle:

The hydroxyl group can be easily converted into an ether or ester, or used as a directing

group.

The nitro group can be reduced to an amine, which then opens up a vast array of

subsequent reactions (e.g., amide formation, diazotization).

The fluorine atom can be displaced via nucleophilic aromatic substitution (SNAr),

especially when activated by the strongly electron-withdrawing nitro group.

This multi-functionality makes it an ideal starting point for creating libraries of compounds in

drug discovery programs.[8]

Safety, Handling, and Toxicology
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As a nitroaromatic compound, 3-Fluoro-5-nitrophenol requires careful handling. It is classified

as hazardous, and all laboratory work should be conducted in a well-ventilated fume hood with

appropriate personal protective equipment (PPE).

GHS Hazard Statements:[2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Handling & Storage Recommendations:

PPE: Wear chemical-resistant gloves, a lab coat, and safety goggles.

Handling: Avoid creating dust. Use in a well-ventilated area. Wash hands thoroughly after

handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place

(recommended 2-8°C).[3] Keep away from incompatible materials such as strong oxidizing

agents and bases.

Conclusion
3-Fluoro-5-nitrophenol is a strategically important chemical intermediate with a well-defined

structure and predictable reactivity. Its synthesis, primarily through the regioselective nitration

of 3-fluorophenol, is governed by fundamental principles of electrophilic aromatic substitution.

The compound's true value lies in its utility as a versatile building block, offering multiple

reaction sites for the construction of complex molecules relevant to the pharmaceutical and fine

chemical industries. A thorough understanding of its properties, synthesis, and safe handling
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procedures is essential for leveraging its full potential in a scientific research and development

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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